Cas no 956440-87-2 (3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline)

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline is a brominated pyrazole derivative featuring an aniline-substituted methyl group at the 1-position of the pyrazole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both a bromo substituent and a reactive aniline group enables selective functionalization, facilitating further derivatization via cross-coupling, condensation, or substitution reactions. Its stable pyrazole core and well-defined reactivity make it suitable for constructing complex heterocyclic frameworks. The compound’s structural features contribute to its utility in medicinal chemistry, where it may act as a precursor for biologically active molecules. Proper handling under inert conditions is recommended due to the sensitivity of the aniline moiety.
3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline structure
956440-87-2 structure
Product Name:3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline
CAS No:956440-87-2
MF:C12H14BrN3
MW:280.16366147995
MDL:MFCD03422523
CID:5234543
PubChem ID:7019289
Update Time:2026-03-08

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-
    • 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline
    • MDL: MFCD03422523
    • Inchi: 1S/C12H14BrN3/c1-8-12(13)9(2)16(15-8)7-10-4-3-5-11(14)6-10/h3-6H,7,14H2,1-2H3
    • InChI Key: YBORHERLOIPMJM-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(CN2C(C)=C(Br)C(C)=N2)=C1

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-228947-0.05g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
0.05g
$612.0 2024-06-20
Enamine
EN300-228947-0.1g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
0.1g
$640.0 2024-06-20
Enamine
EN300-228947-0.25g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
0.25g
$670.0 2024-06-20
Enamine
EN300-228947-0.5g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
0.5g
$699.0 2024-06-20
Enamine
EN300-228947-1.0g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
1.0g
$728.0 2024-06-20
Enamine
EN300-228947-2.5g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
2.5g
$1428.0 2024-06-20
Enamine
EN300-228947-5.0g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
5.0g
$2110.0 2024-06-20
Enamine
EN300-228947-10.0g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2 95%
10.0g
$3131.0 2024-06-20
Enamine
EN300-228947-1g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2
1g
$728.0 2023-08-31
Enamine
EN300-228947-5g
3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline
956440-87-2
5g
$2110.0 2023-08-31

Additional information on 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline: A Comprehensive Overview

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline (CAS No. 956440-87-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline is a substituted aniline derivative with a molecular formula of C12H16BrN3. The compound features a pyrazole ring with a bromine atom at the 4-position and two methyl groups at the 3 and 5 positions. The aniline moiety is attached to the pyrazole ring via a methylene bridge. This unique structural arrangement confers several interesting properties to the compound:

  • Solubility: 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited due to the presence of hydrophobic substituents.
  • Melting Point: The compound has a melting point in the range of 90-95°C, which is typical for substituted anilines with aromatic rings.
  • Spectroscopic Properties: The compound shows characteristic absorption bands in UV-visible spectroscopy due to the presence of the aromatic and azo groups. In nuclear magnetic resonance (NMR) spectroscopy, distinct signals for the protons on the pyrazole ring and the aniline moiety can be observed.

Synthesis Methods

The synthesis of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methylaniline has been extensively studied and can be achieved through various routes. One common method involves the reaction of 4-bromo-3,5-dimethylpyrazole with an appropriate aniline derivative in the presence of a coupling reagent such as copper(II) acetate or palladium catalysts. The reaction typically proceeds via a nucleophilic substitution mechanism:

            4-Bromo-3,5-dimethylpyrazole + Aniline → 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline
        

This method offers high yields and good purity of the final product. Another approach involves the condensation of 4-bromoacetophenone with hydrazine to form the pyrazole ring, followed by N-methylation and subsequent reaction with aniline. These synthetic routes provide flexibility in terms of scalability and functional group tolerance.

Biological Activities

3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have highlighted its anti-inflammatory and anti-cancer properties:

  • Anti-Inflammatory Activity: Research has shown that 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). In vitro studies using human cell lines have demonstrated significant reduction in pro-inflammatory cytokine production.
  • Anti-Cancer Activity: The compound has also shown promise as a potential anti-cancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit Akt/mTOR signaling in breast cancer cells.

Clinical Applications and Research Advancements

The potential therapeutic applications of 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline are currently being explored through preclinical studies. Recent advancements in drug delivery systems have further enhanced its bioavailability and efficacy. For example, encapsulation of the compound in nanoparticles has been shown to improve its stability and targeted delivery to specific tissues.

In addition to its direct therapeutic effects, 3-(4-Bromo-3,5-dimethylpyrazol-1-yl)methylaniline serves as a valuable scaffold for the development of novel drug candidates. Chemists are actively modifying its structure to optimize pharmacological properties such as potency, selectivity, and metabolic stability. These efforts have led to the discovery of several promising derivatives with enhanced biological activities.

Safety Considerations strong> p > < p >While 3-(4-Bromo - 3 , 5 - dimethyl - 1 H - pyrazol - 1 - yl ) methylanilin e strong > shows promising therapeutic potential , it is important to conduct thorough safety evaluations before advancing to clinical trials . Preclinical toxicology studies have indicated that the compound is generally well tolerated at therapeutic doses . However , long-term exposure may warrant further investigation to ensure safety profiles . p > < p >< strong >Conclusion strong > p > < p >In summary ,< strong > 3 -( 4 - Bromo - 3 , 5 - dimethyl - 1 H - pyrazol - 1 - yl ) methylanilin e strong > ( CAS No . 956440 - 87 - 2 ) is a multifaceted organic compound with significant potential in medicinal chemistry . Its unique chemical structure , combined with promising biological activities , makes it an attractive candidate for further research and development . Ongoing studies are expected to uncover new applications and optimize its therapeutic potential , contributing to advancements in drug discovery and pharmaceutical sciences . p > article > response >

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD